Cas no 648420-84-2 (Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-)

Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl- structure
648420-84-2 structure
Product Name:Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-
CAS No:648420-84-2
MF:C23H28N4O
MW:376.494625091553
CID:415060
PubChem ID:71378473
Update Time:2025-04-19

Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-
    • 1-[[4-[5-(methylamino)pentyl]phenyl]methyl]-3-quinolin-3-ylurea
    • DTXSID70801086
    • 648420-84-2
    • N-({4-[5-(Methylamino)pentyl]phenyl}methyl)-N'-quinolin-3-ylurea
    • Inchi: 1S/C23H28N4O/c1-24-14-6-2-3-7-18-10-12-19(13-11-18)16-26-23(28)27-21-15-20-8-4-5-9-22(20)25-17-21/h4-5,8-13,15,17,24H,2-3,6-7,14,16H2,1H3,(H2,26,27,28)
    • InChI Key: HLNKVGBOWKTOBZ-UHFFFAOYSA-N
    • SMILES: O=C(NC1=CN=C2C=CC=CC2=C1)NCC1C=CC(=CC=1)CCCCCNC

Computed Properties

  • Exact Mass: 376.22654
  • Monoisotopic Mass: 376.22631153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.05
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD